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Compound of Interest

Compound Name: GW3965

Cat. No.: B7884259

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of GW3965, a potent and selective
synthetic agonist for the Liver X Receptors (LXRs), LXRa and LXR[3. GW3965 is a widely
utilized chemical probe in preclinical research to investigate the therapeutic potential of LXR
activation in various physiological and pathological processes, including lipid metabolism,
inflammation, and neurodegenerative diseases.

Chemical Properties and Potency

GW3965, with the chemical formula C33H31CIF3NO3, is an orally active, non-steroidal LXR
agonist.[1] It exhibits high affinity for both LXR isoforms, with a greater potency for LXR[B.[2][3]

Table 1: In Vitro Potency of GW3965

Target Assay Type Value Reference
Cell-based assay

Human LXRa 190 nM [2][4]
(EC50)

Cell-based assay
Human LXRB (EC50) 30 nM [2][4]

Cell-free ligand-
Human LXRa _ 125 nM [4]
sensing assay (EC50)
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Mechanism of Action and Selectivity

GW3965 functions as a full agonist of LXRs. Upon binding, it induces a conformational change
in the receptor, leading to the recruitment of coactivators and the formation of a heterodimer
with the Retinoid X Receptor (RXR).[5][6][7] This complex then binds to LXR Response
Elements (LXRES) in the promoter regions of target genes, initiating their transcription.[5][6]

Selectivity: GW3965 demonstrates excellent selectivity for LXRs over a panel of other nuclear
receptors, including PPARa, PPARJ, PPARY, FXR, RARq, TRp, VDR, CAR, AR, GR, MR, and
PR.[8] However, some cross-reactivity with the Pregnane X Receptor (PXR) has been noted,
with a greater than 10-fold selectivity for LXR over PXR in a GAL4-reporter assay.[8]

LXR Signaling Pathway

The activation of the LXR signaling pathway by GW3965 plays a crucial role in regulating
cholesterol homeostasis, fatty acid metabolism, and inflammation. A simplified representation of
this pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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receptors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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